Cas no 220141-15-1 (2-Chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylic acid)

2-Chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylic acid is a heterocyclic aromatic compound featuring a chloro-substituted benzene ring linked to a 1,2,4-triazole moiety and a carboxylic acid functional group. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both the triazole ring and carboxylic acid group enhances its reactivity, enabling derivatization for the development of biologically active molecules. Its well-defined molecular architecture ensures consistent performance in coupling reactions and metal-catalyzed transformations. The compound is characterized by high purity and stability, making it suitable for precision chemical synthesis and industrial-scale processes. Proper handling and storage are recommended due to its reactive functional groups.
2-Chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylic acid structure
220141-15-1 structure
Product Name:2-Chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylic acid
CAS No:220141-15-1
MF:C9H6ClN3O2
MW:223.615840435028
MDL:MFCD09152733
CID:1071513
PubChem ID:18795027
Update Time:2025-10-05

2-Chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-(1H-1,2,4-triazol-1-yl)benzoic acid
    • 2-Chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylic acid
    • AKOS005071927
    • JFHJCXYONKJMDP-UHFFFAOYSA-N
    • SCHEMBL1922976
    • CS-0359147
    • BB-0721
    • 2-Chloro-4-(1H-1,2,4-triazol-1-yl)benzoicacid
    • 2-chloro-4-[1,2,4]triazol-1-yl-benzoic acid
    • 2-chloro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxylic acid
    • MFCD09152733
    • 2-chloro-4-(1,2,4-triazol-1-yl)benzoic acid
    • DB-104420
    • 2-chloro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxylic acid, AldrichCPR
    • 220141-15-1
    • MDL： MFCD09152733
    • Inchi： 1S/C9H6ClN3O2/c10-8-3-6(13-5-11-4-12-13)1-2-7(8)9(14)15/h1-5H,(H,14,15)
    • InChI Key： JFHJCXYONKJMDP-UHFFFAOYSA-N
    • SMILES： ClC1=C(C(=O)O)C=CC(=C1)N1C=NC=N1

Computed Properties

  • Exact Mass: 223.0148541g/mol
  • Monoisotopic Mass: 223.0148541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 68Ų

Experimental Properties

  • Melting Point: 242-244°

2-Chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylic acid Security Information

  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

2-Chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylic acid Pricemore >>

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AB256842-5 g
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AB256842-500mg
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AB256842-1g
2-Chloro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxylic acid, 95%; .
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AB256842-5g
2-Chloro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxylic acid, 95%; .
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2-Chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylic acid Suppliers

Amadis Chemical Company Limited
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(CAS:220141-15-1)2-Chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylic acid
Order Number:A1148228
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:08
Price ($):288.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:220141-15-1)2-Chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylic acid
A1148228
Purity:99%
Quantity:1g
Price ($):288.0
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